Cas no 643752-95-8 (5-fluoro-1H-quinolin-2-one)

• Product Name: 5-fluoro-1H-quinolin-2-one
• CAS No: 643752-95-8
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD18831108
• CID: 871253
• PubChem ID: 15642167
• Update Time: 2025-04-19

5-fluoro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 5-fluoro-
• 2(1H)-Quinolinone,5-fluoro-(9CI)
• 5-fluoro-2(1H)-quinolinone
• 5-fluoro-1H-quinolin-2-one
• 643752-95-8
• 5-fluoroquinolin-2-ol
• CS-0269014
• 5-Fluorochinolone
• SB68359
• 5-fluoro-1,2-dihydroquinolin-2-one
• DB-296051
• WUWLDOZFKQIIQW-UHFFFAOYSA-N
• EN300-1461549
• SCHEMBL1082903
• 5-fluoroquinolin-2(1h)-one
• D71270

• MDL： MFCD18831108
• Inchi： 1S/C9H6FNO/c10-7-2-1-3-8-6(7)4-5-9(12)11-8/h1-5H,(H,11,12)
• InChI Key： WUWLDOZFKQIIQW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=CC(N2)=O

Computed Properties

• Exact Mass: 163.04338
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1